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Compound of Interest

Compound Name: Heptyl heptanoate

Cat. No.: B1293521

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for heptyl
heptanoate (CAS No. 624-09-9). The following sections detail its physical and chemical
properties, toxicological data, recommended handling procedures, and experimental protocols
for safety assessment, presented in a format tailored for scientific and research applications.

Chemical and Physical Properties

Heptyl heptanoate is a fatty acid ester with the molecular formula C14H2802.[1][2][3][4][5][6]
[7][8][9][10] It is also known as heptanoic acid, heptyl ester.[2][8] This compound is a colorless,
oily liquid with a grassy, green, and fruity odor.[6][11][12] It is insoluble in water but soluble in
alcohol and non-polar solvents.[2][8][11]
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Property Value Reference
Molecular Weight 228.37 g/mol [L121el171s81el1
Appearance Colorless, clear oily liquid [11]

276.00 to 277.00 °C @ 760.00

Boiling Point mm Hg [1]21[3][8][11]
Melting Point -33.0°C [1I[21[8]11 1]
Flash Point 120.00 °C (248.00 °F) [11]

Density 0.858 - 0.865 g/mL at 20-25 °C  [2][8][12]
Refractive Index 1.4280 - 1.4320 @ 20.00 °C [21[8][11][12]

- 0.3631 mg/L @ 25 °C
Water Solubility (estimated) [11]
estimate

logP (o/w) 5.880 (estimated) [11]

Toxicological Information

The toxicological properties of heptyl heptanoate have not been exhaustively investigated.[13]
However, based on available data, it is classified as harmful if swallowed, causing skin
irritation, and causing serious eye irritation.[1] It may also cause respiratory irritation.[1][13] No
components of this product at levels greater than or equal to 0.1% are identified as probable,
possible or confirmed human carcinogens by IARC.[1][13]
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Endpoint Result Reference

o Category 4 (Harmful if
Acute Oral Toxicity [1]
swallowed)

. . " Category 2 (Causes skin
Skin Corrosion/Irritation S [1]
irritation)

) o Category 2A (Causes serious
Serious Eye Damage/Irritation o [1]
eye irritation)

Specific Target Organ Toxicity Category 3 (May cause 1]

(Single Exposure) respiratory irritation)

Not classified as a carcinogen
Carcinogenicity by IARC, ACGIH, NTP, or [1]
OSHA

Experimental Protocols for Safety Assessment

The safety assessment of chemical substances like heptyl heptanoate typically follows
standardized experimental protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD). These guidelines ensure data quality and
international acceptance.[1]

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is designed to assess the acute oral toxicity of a substance following a single oral
administration.[14]

Methodology:

o Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[2]
Animals are fasted overnight before administration of the test substance.[2][4]

o Dose Administration: The test substance is administered orally by gavage in a stepwise
procedure using fixed doses.[14][15] The starting dose is selected based on available
information.
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e Procedure: A group of three animals is treated at the selected dose level.[14] The outcome
(mortality or survival) determines the next step:

o If mortality occurs, the next group is dosed at a lower fixed dose level.
o If no mortality occurs, the next group is dosed at a higher fixed dose level.

o Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur,
eyes, and behavior), and body weight changes for at least 14 days.[14][15]

o Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.[14]

o Classification: The substance is classified based on the dose levels at which mortality is
observed.[15]

Skin Irritation - OECD Test Guideline 439 (In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)

This in vitro method assesses the potential of a substance to cause skin irritation by measuring
its effect on the viability of a reconstructed human epidermis (RhE) model.[16]

Methodology:

o Test System: A commercially available, validated RhE model is used, which consists of
human-derived epidermal keratinocytes cultured to form a multi-layered, differentiated
epidermis.[16]

e Procedure:
o A small amount of the test substance is applied topically to the surface of the RhE tissue.
o The tissue is incubated for a defined period (e.g., 60 minutes).[17]
o After exposure, the test substance is removed by rinsing.

 Viability Assessment: The viability of the tissue is determined using a cell viability assay,
most commonly the MTT assay.[16] The reduction of MTT to a colored formazan by
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mitochondrial dehydrogenases in viable cells is quantified spectrophotometrically.

o Classification: A substance is identified as an irritant if the mean tissue viability is reduced
below a defined threshold (e.g., < 50%) relative to the negative control.[16]

Eye Irritation - OECD Test Guideline 405 (Acute Eye
Irritation/Corrosion)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion when
applied to the eye of an animal.[7][18]

Methodology:

Test Animals: Healthy, adult albino rabbits are used.[7][18]

e Procedure: A single dose of the test substance is instilled into the conjunctival sac of one eye
of the animal.[7][18] The other eye remains untreated and serves as a control.[7][18]

» Observation: The eyes are examined for ocular reactions (corneal opacity, iritis, and
conjunctival redness and chemosis) at 1, 24, 48, and 72 hours after instillation.[7][12]
Observations may continue for up to 21 days to assess the reversibility of any effects.

e Scoring: Ocular lesions are scored according to a standardized system (e.g., the Draize
scale).[12]

o Classification: A substance is classified as an irritant or corrosive based on the severity and
reversibility of the observed ocular lesions.[12]

Safety and Handling Workflow

As no specific signaling pathways for heptyl heptanoate toxicity have been identified, the
following diagram illustrates a logical workflow for its safety assessment and handling based on
the available information.
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Heptyl Heptanoate - Safety Assessment and Handling Workflow
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Caption: Workflow for the safety assessment and handling of heptyl heptanoate.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1293521?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling and Storage

Precautions for Safe Handling:

e Avoid contact with skin and eyes.[1][13]

» Avoid formation of dust and aerosols.[1][13]

e Provide appropriate exhaust ventilation at places where dust is formed.[1][13]
e Wash hands thoroughly after handling.[1][17]

Conditions for Safe Storage:

Store in a cool place.[13]

Keep container tightly closed in a dry and well-ventilated place.[13][17]

Store under an inert gas.[13]

The substance is hygroscopic.[13]

Personal Protective Equipment (PPE)

Appropriate PPE should be worn to minimize exposure to heptyl heptanoate.
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Protection Type

Recommended Equipment

Reference

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH approved safety
glasses. A face shield may

also be necessary.

[1]13]

Skin Protection

Handle with gloves that are
impervious to the chemical.
Dispose of contaminated
gloves after use. Wear
impervious clothing to protect
the body.

[1](13]

Respiratory Protection

Use a respirator with an
appropriate filter for organic
vapors if ventilation is
inadequate. For nuisance
exposures, a P95 (US) or P1

(EUV) particle respirator may be

used. For higher-level
protection, use OV/AG/P99
(US) or ABEK-P2 (EU)

respirator cartridges.

[1]13]

First Aid Measures
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Exposure Route First Aid Procedure Reference

Move the person into fresh air.
) If not breathing, give artificial
Inhalation . [1][13]
respiration. Consult a

physician.

) Wash off with soap and plenty
Skin Contact . [1][13]
of water. Consult a physician.

Rinse thoroughly with plenty of
Eye Contact water for at least 15 minutes [1][13]

and consult a physician.

Do NOT induce vomiting.
Never give anything by mouth

Ingestion to an unconscious person. [1][13]
Rinse mouth with water.

Consult a physician.

Firefighting and Accidental Release Measures

Firefighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[13]

e Special Hazards: Carbon oxides are produced during combustion.[1]

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.
[13]

Accidental Release:

» Personal Precautions: Use personal protective equipment.[1][13] Avoid breathing vapors,
mist, or gas.[1][13] Ensure adequate ventilation.[1][13]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1][13][17]
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o Containment and Cleaning: Absorb with an inert material and dispose of as hazardous
waste. Keep in suitable, closed containers for disposal.[1][13]

Disposal Considerations

Dispose of this material and its container to a licensed professional waste disposal service.[13]
Do not allow it to enter the environment.

This technical guide is intended to provide comprehensive safety and handling information for
heptyl heptanoate for use by qualified individuals. It is essential to consult the most current
Safety Data Sheet (SDS) for this product before use and to handle it in accordance with good
industrial hygiene and safety practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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